Cas no 1805364-55-9 (2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805364-55-9
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4870578
• Update Time: 2025-06-09

2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-1-5-7(10)6(8(11)12)4(3-14)2-13-5/h2-3,8H,1H2
• InChI Key： NCYLAGMCJDQHSP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(C=O)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde

Introduction to 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805364-55-9)

2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde is a highly versatile and synthetically valuable heterocyclic compound characterized by its unique structural features, including a bromomethyl group, a chloro substituent, and a difluoromethyl moiety attached to a pyridine core. The presence of these functional groups makes it an attractive intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, identified by the CAS number 1805364-55-9, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The bromomethyl group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The chloro substituent at the 3-position further enhances the compound's synthetic utility by serving as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the difluoromethyl group at the 4-position introduces electronic and steric effects that can influence the pharmacokinetic properties of derivatives, making it a valuable tool in optimizing drug-like characteristics.

Recent advancements in synthetic methodologies have highlighted the importance of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde in constructing biologically active molecules. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzyme families involved in inflammatory and infectious diseases. The aldehyde functionality at the 5-position allows for condensation reactions with amines or hydrazines, yielding Schiff bases or hydrazones that exhibit diverse biological activities. These derivatives have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents.

In the realm of agrochemicals, derivatives of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde have shown promise as intermediates for developing novel pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in pests and weeds, offering a foundation for creating environmentally friendly and effective agrochemical solutions. The incorporation of fluorine atoms is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

The pharmaceutical industry has also recognized the synthetic utility of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde in drug development. Its structural framework is amenable to modifications that can fine-tune pharmacological properties such as solubility, permeability, and binding affinity. For example, recent studies have demonstrated its use in generating novel kinase inhibitors by introducing appropriate substituents at the reactive sites. These inhibitors have shown preclinical efficacy in models of cancer and inflammatory disorders, underscoring the compound's significance as a building block for next-generation therapeutics.

From a chemical synthesis perspective, 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde serves as a crucial intermediate in multi-step syntheses. Its versatility allows chemists to explore diverse reaction pathways, including functional group interconversions and heterocyclic transformations. The compound's stability under various reaction conditions makes it suitable for large-scale preparations required for industrial applications. Furthermore, advances in green chemistry have prompted investigations into sustainable synthetic routes for producing this intermediate with minimal environmental impact.

The growing interest in fluorinated compounds has further propelled research into derivatives of 2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde. Fluorine atoms are known to modulate drug properties by influencing electronic distributions and molecular interactions with biological targets. Consequently, derivatives featuring fluorinated pyridine moieties have been extensively studied for their potential therapeutic benefits. These studies not only highlight the compound's synthetic value but also contribute to our understanding of how fluorine-based structures can enhance drug efficacy.

In conclusion,2-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805364-55-9) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic strategies, making it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new applications for this intermediate, its importance in drug discovery and material science is likely to grow further.